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Compound of Interest

Compound Name: Ethyl 2-methyl-D-cysteinate
CAS No.: 710941-52-9
Cat. No.: B12532597
Get Quote
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Executive Summary

Ethyl 2-methyl-D-cysteinate is a specialized building block used to overcome two major
barriers in drug delivery: bacterial cell wall permeability and systemic metabolic degradation. Its
primary utility lies in the synthesis of Desazadesferrithiocin (DADFT) analogs—synthetic
siderophores that act as "Trojan Horses" to transport antibiotic payloads into resistant bacteria.
Additionally, the ethyl ester moiety functions as a temporary lipophilic promoiety, enhancing the
oral bioavailability of cysteine-based therapeutics (e.g., NOS inhibitors) before intracellular
hydrolysis releases the active pharmacological agent.

Chemical Rationale & Mechanism
The "Alpha-Methyl Effect”

Standard cysteine derivatives are prone to rapid enzymatic degradation and racemization
during the synthesis of thiazoline rings (a key step in siderophore production). The introduction
of the methyl group at the

-carbon of Ethyl 2-methyl-D-cysteinate:
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o Locks Conformation: Restricts bond rotation, favoring the formation of bioactive
macrocycles.

¢ Blocks Metabolism: Prevents abstraction of the

-proton, rendering the molecule resistant to pyridoxal phosphate (PLP)-dependent enzymes
that typically degrade amino acids.

Siderophore-Mediated Delivery (Trojan Horse Strategy)

Bacteria, particularly Gram-negatives (P. aeruginosa, K. pneumoniae), actively scavenge iron
using siderophores. By incorporating Ethyl 2-methyl-D-cysteinate into a synthetic siderophore
(mimicking Yersiniabactin or Pyochelin) and linking it to an antibiotic, the drug complex is
actively transported into the periplasm via specific TonB-dependent receptors, bypassing porin
mutations that cause drug resistance.

Mechanism of Action Diagram

Click to download full resolution via product page

Caption: Workflow of utilizing Ethyl 2-methyl-D-cysteinate to synthesize siderophore mimics
for active bacterial transport.

Experimental Protocols

Protocol A: Synthesis of Siderophore-Drug Conjugate
Precursor

Objective: To synthesize a thiazoline-based siderophore scaffold using Ethyl 2-methyl-D-
cysteinate, suitable for antibiotic conjugation.

Reagents:

o Ethyl 2-methyl-D-cysteinate hydrochloride (Start Material)
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2,4-Dihydroxybenzaldehyde (or Salicylaldehyde derivative)

Triethylamine (TEA)

Dichloromethane (DCM) / Methanol (MeOH)

EDC/NHS (for subsequent coupling)
Methodology:

e Free Base Liberation: Dissolve 10 mmol of Ethyl 2-methyl-D-cysteinate HCI in 50 mL
anhydrous MeOH. Add 11 mmol TEA dropwise at 0°C. Stir for 15 min.

e Condensation: Add 10 mmol of 2,4-Dihydroxybenzaldehyde. The mixture is stirred at room
temperature for 12 hours under N2 atmosphere.

o Note: The

-methyl group prevents racemization, allowing longer reaction times compared to standard
cysteine.

o Cyclization: Evaporate solvent. Redissolve residue in DCM. The resulting Schiff base
spontaneously cyclizes to the thiazolidine/thiazoline form (depending on oxidation
conditions).

 Purification: Purify via Flash Column Chromatography (Silica gel, Hexane:EtOAc gradient).
o QC Check:1H-NMR should show the distinct
-methyl singlet (~1.5-1.7 ppm) and retention of the ethyl ester quartet.

o Hydrolysis (Activation): To conjugate a drug, hydrolyze the ethyl ester using LiOH (1.1 eq) in
THF/H20 (1:1) at 0°C for 1 hour. Acidify to pH 3 to precipitate the free acid siderophore.

Protocol B: Evaluation of Serum Stability (Prodrug
Validation)
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Obijective: To confirm that the "Ethyl Ester" and "2-Methyl" modifications provide sufficient
plasma stability compared to native cysteine derivatives.

Materials:

e Pooled Human Plasma (heparinized)

e HPLC System (C18 Column, UV detection at 210/254 nm)
o Control: L-Cysteine Ethyl Ester[1][2]

Step-by-Step:

e Incubation: Spike Human Plasma (1 mL) with Ethyl 2-methyl-D-cysteinate (final conc. 100
MM). Prepare a parallel tube with the Control.

e Sampling: Incubate at 37°C. Withdraw 100 L aliquots at T=0, 15, 30, 60, 120, and 240
minutes.

e Quenching: Immediately add 200 pL cold Acetonitrile (containing 1% Formic Acid) to
precipitate plasma proteins. Vortex and centrifuge (10,000 x g, 5 min).

e Analysis: Inject supernatant into HPLC.
o Mobile Phase: A: 0.1% TFA in Water; B: Acetonitrile. Gradient 5-95% B over 20 min.
o Data Processing: Plot % Remaining vs. Time.

o Expected Result: Ethyl 2-methyl-D-cysteinate should show a t1/2 > 2 hours, whereas L-
Cysteine Ethyl Ester typically degrades/dimerizes within <30 mins due to rapid disulfide
exchange and esterase activity (the D-config and steric bulk slow this down).

Data Summary & Specifications
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Parameter

Ethyl 2-methyl-D-
cysteinate

Standard L-
Cysteine Ethyl
Ester

Impact on Delivery

Stereochemistry

D- (R- configuration)

L- (R- configuration)

D-form resists
proteolysis; lower

immunogenicity.

Alpha-Carbon

Methylated (

-Me)

Protonated (

_H)

Methyl group blocks
PLP-enzymes;
prevents

racemization.

Thiazoline Formation

High Yield (>85%)

Moderate; prone to

Critical for

byproduct siderophore synthesis.
Higher LogP improves
Lipophilicity (LogP) ~0.8 (Est.) ~0.1 passive membrane
permeability.
_ N "2-methyl" is a
Siderophore Nutritional
] ] structural scaffold;
Primary Use synthesis; supplement; )
, o o "Ethyl" is a prodrug
Peptidomimetics Antioxidant

cap.

Logical Pathway: Prodrug Activation

For applications where the molecule acts as a prodrug (e.g., NOS inhibitors or antioxidant

delivery), the ethyl ester must be cleaved intracellularly.

© 2026 BenchChem. All rights reserved.

5/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12532597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Oral Administration
(Ethyl 2-methyl-D-cysteinate)

'

Gl Tract Absorption
(High Permeability due to Ester)

l

Systemic Circulation
(Resistant to Serum Esterases)

'

Cellular Uptake
(Passive Diffusion)

l

Intracellular Hydrolysis
(Carboxylesterases)

Active Species
(2-methyl-D-cysteine derivative)

Click to download full resolution via product page

Caption: Prodrug activation pathway. The sterically hindered ester delays hydrolysis until
cellular entry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b12532597?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12532597?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

